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molecular formula C7H13NS B8643809 3-[(Butan-2-yl)sulfanyl]propanenitrile CAS No. 54974-66-2

3-[(Butan-2-yl)sulfanyl]propanenitrile

Cat. No. B8643809
CAS RN: 54974-66-2
M. Wt: 143.25 g/mol
InChI Key: JAURTADZILAMQI-UHFFFAOYSA-N
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Patent
US03984336

Procedure details

β-(1-Methyl-1-propylmercapto)propionitrile was prepared according to the procedure of Example 1 using 1-methyl-1-propanethiol (25.0 g; 0.28 moles), acrylonitrile (14.9 g; 0.28 moles) and sodium methoxide (0.5 g).
Name
1-methyl-1-propanethiol
Quantity
25 g
Type
reactant
Reaction Step One
Name
acrylonitrile
Quantity
14.9 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
0.5 g
Type
reactant
Reaction Step Three
Name
β-(1-Methyl-1-propylmercapto)propionitrile

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([SH:5])[CH2:3][CH3:4].[C:6](#[N:9])[CH:7]=[CH2:8].C[O-].[Na+]>>[CH3:1][CH:2]([S:5][CH2:8][CH2:7][C:6]#[N:9])[CH2:3][CH3:4] |f:2.3|

Inputs

Step One
Name
1-methyl-1-propanethiol
Quantity
25 g
Type
reactant
Smiles
CC(CC)S
Step Two
Name
acrylonitrile
Quantity
14.9 g
Type
reactant
Smiles
C(C=C)#N
Step Three
Name
sodium methoxide
Quantity
0.5 g
Type
reactant
Smiles
C[O-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
β-(1-Methyl-1-propylmercapto)propionitrile
Type
product
Smiles
CC(CC)SCCC#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.